6-Amino-3-ethyl-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• IUPAC Name: 6-amino-3-ethyl-4-phenyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C15H14N4O/c1-2-11-13-12(9-6-4-3-5-7-9)10(8-16)14(17)20-15(13)19-18-11/h3-7,12H,2,17H2,1H3,(H,18,19)
• InChI Key: TZUGUQOTYBGUNV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(C(=C(OC2=NN1)N)C#N)C3=CC=CC=C3
• Molecular Formula: C15H14N4O
• DSSTOX Substance ID: DTXSID20384637
• Molecular Weight: 266.30 g/mol
• CAS RN: 444790-63-0

Description

“6-Amino-3-ethyl-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile” is a chemical compound with the CAS Number: 444790-63-0. It has a molecular weight of 266.3 and its IUPAC name is 6-amino-3-ethyl-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H14N4O/c1-2-11-13-12(9-6-4-3-5-7-9)10(8-16)14(17)20-15(13)19-18-11/h3-7,12H,2,17H2,1H3, (H,18,19). This indicates the molecular structure of the compound. Detailed binding features obtained from molecular dynamics simulations have helped to elucidate the molecular basis of this compound.

Scientific Research Applications

• An eco-friendly synthesis method for derivatives of this compound was developed using ultrasound irradiation in an aqueous medium, eliminating the need for catalysts (Yi Zou et al., 2013).

• Efficient synthesis of similar derivatives using trichloroacetic acid or ceric sulfate as catalysts in excellent yields and short reaction times was described (Z. Karimi-Jaberi et al., 2013).

• The compound's derivatives were synthesized as potential anticancer agents using an ionic liquid as an eco-friendly and reusable catalyst (A. P. Nikalje et al., 2016).

• A clean synthesis approach for similar compounds using sulfamic acid in ethanol was developed (S. V. Shinde et al., 2008).

• Sodium ascorbate was used as a catalyst for an environmentally friendly synthesis method of these compounds (H. Kiyani & M. Bamdad, 2018).

• Spectroscopic and structural investigations of a synthetic analog were conducted for potential pharmaceutical applications (Ratnesh Kumar et al., 2020).

• Glycerol was used for a green synthesis method of these compounds under catalyst-free conditions (Rajesh H. Vekariya & H. Patel, 2016).

• A novel series of derivatives were synthesized and evaluated for antibacterial, anti-tuberculosis, and cytotoxicity, showing significant activity (Mahesh S. Vasava et al., 2019).

• A practical catalyst-free synthesis method in aqueous medium was described (Manisha Bihani et al., 2013).

• An aqueous, catalyst-free synthesis method for trifluoromethyl derivatives was developed (Chenxia Yu et al., 2014).

Mechanism of Action

Target of Action

The primary targets of 6-Amino-3-ethyl-4-phenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile are currently unknown. This compound is part of a class of molecules known as dihydropyrano[2,3-c]pyrazoles , which have been studied for their wide applications in medicinal and pharmaceutical chemistry . .

Mode of Action

It is synthesized via a four-component reaction of aldehydes, ethyl acetoacetate, malononitrile, and hydrazine hydrate . The interaction of this compound with its potential targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Related dihydropyrano[2,3-c]pyrazoles are known for their anti-microbial, anti-inflammatory, anti-cancer, bactericidal, molluscicidal, and kinase inhibitory activities

Result of Action

As a member of the dihydropyrano[2,3-c]pyrazoles class, it may share some of the known properties of these compounds, such as anti-microbial, anti-inflammatory, and anti-cancer activities . .

Future Directions

The compound has been identified as a novel scaffold for AKR1C3 inhibitors, suggesting potential applications in the treatment of castration-resistant prostate cancer. This could be a promising direction for future research and development.